N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C19H24N2O4S/c1-15-3-2-4-17(11-15)14-26(23,24)20-12-16-5-8-21(9-6-16)19(22)18-7-10-25-13-18/h2-4,7,10-11,13,16,20H,5-6,8-9,12,14H2,1H3
• InChI Key: SLBHBUCQFCSYGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide, also known as FMPDS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. FMPDS is a sulfonamide molecule that has been synthesized using a specific set of methods.

Scientific Research Applications

Structural Study and Supramolecular Assembly

A structural study of three nimesulide triazole derivatives, including analysis through X-ray powder diffraction and DFT optimized molecular geometries, provides insights into the nature of intermolecular interactions. These studies reveal the formation of two- and three-dimensional frameworks facilitated by hydrogen bonds and C–H⋯π interactions, highlighting the importance of structural analysis in understanding compound properties and potential applications in material science (Dey et al., 2015).

Synthesis of Furylmethane Derivatives

Research into the synthesis of furylmethane derivatives using a two-phase system and –SO3H functionalized ionic liquids demonstrates a method for high yield production from furfural and furan. This approach minimizes polymer formation and showcases the potential for developing efficient synthetic strategies for compounds with similar functional groups, which could have applications in pharmaceuticals and agrochemicals (Shinde & Rode, 2017).

Self-association in Solution

The study of the structure and self-association of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide by IR spectroscopy and quantum chemical methods provides valuable data on the behavior of sulfonamide compounds in solution. Understanding these interactions is crucial for designing compounds with desirable solubility and stability profiles, which is vital for pharmaceutical applications (Sterkhova, Moskalik, & Shainyan, 2014).

Catalytic Activity and Synthesis

Exploration of chiral phosphine-catalyzed enantioselective construction of gamma-butenolides through substitution demonstrates the utility of certain sulfonamide compounds in catalysis. This research provides a foundation for the development of enantioselective catalysts, which are crucial for the synthesis of chiral pharmaceuticals (Jiang, Shi, & Shi, 2008).

Inhibition of Mild Steel Corrosion

Investigations into N-(isopropylcarbamoyl)-4-(m-tolylamino) pyridine-3-sulfonamide as a potential inhibitor for mild steel corrosion in an acidic medium reveal the compound's ability to form protective layers on metal surfaces. This suggests applications in corrosion protection and material preservation, highlighting the versatility of sulfonamide derivatives in industrial applications (Sappani & Karthikeyan, 2014).